Cas no 91971-49-2 (3,5-Dimethyl-2-methoxymandelic acid)

3,5-Dimethyl-2-methoxymandelic acid structure
91971-49-2 structure
Product Name:3,5-Dimethyl-2-methoxymandelic acid
CAS No:91971-49-2
MF:C11H14O4
MW:210.226463794708
CID:4942234
Update Time:2025-11-01

3,5-Dimethyl-2-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-2-methoxymandelic acid
    • Inchi: 1S/C11H14O4/c1-6-4-7(2)10(15-3)8(5-6)9(12)11(13)14/h4-5,9,12H,1-3H3,(H,13,14)
    • InChI Key: FBXDACNRENDWMN-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C)=CC(C)=CC=1C(C(=O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 229
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.8

3,5-Dimethyl-2-methoxymandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015024427-250mg
3,5-Dimethyl-2-methoxymandelic acid
91971-49-2 97%
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$504.00 2023-08-31
Alichem
A015024427-500mg
3,5-Dimethyl-2-methoxymandelic acid
91971-49-2 97%
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Alichem
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91971-49-2 97%
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Additional information on 3,5-Dimethyl-2-methoxymandelic acid

Comprehensive Guide to 3,5-Dimethyl-2-methoxymandelic acid (CAS No. 91971-49-2): Properties, Applications, and Market Insights

3,5-Dimethyl-2-methoxymandelic acid (CAS No. 91971-49-2) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as a methoxymandelic acid derivative, is gaining attention due to its unique structural properties and potential uses in drug development. Researchers and industry professionals are increasingly interested in 3,5-dimethyl substituted mandelic acids for their role in synthesizing bioactive molecules.

The molecular structure of 3,5-Dimethyl-2-methoxymandelic acid features a mandelic acid backbone with methyl and methoxy substitutions at specific positions. This configuration contributes to its distinct chemical behavior, making it valuable for asymmetric synthesis applications. Current trends in chiral compound synthesis have put this compound in the spotlight, as it serves as a potential building block for pharmaceutical intermediates.

In pharmaceutical research, CAS 91971-49-2 is being explored for its potential in developing novel therapeutic agents. The compound's structural features make it particularly interesting for drug discovery programs targeting neurological and metabolic disorders. Recent studies have investigated its use as a precursor for biologically active molecules, aligning with the growing demand for innovative drug candidates in the healthcare sector.

The synthesis and purification of 3,5-Dimethyl-2-methoxymandelic acid require specialized techniques in organic chemistry laboratories. Researchers often employ advanced chromatographic methods to obtain high-purity samples, as even minor impurities can affect its performance in subsequent reactions. The compound's stability under various conditions is a frequent topic in chemical forums and research publications.

Market analysis shows growing interest in methoxy-substituted mandelic acids across the pharmaceutical and fine chemical industries. The global demand for specialty chemical intermediates like 91971-49-2 is expected to rise, driven by increased R&D activities in drug development. Suppliers are responding to this trend by improving production processes to ensure consistent quality and availability of this compound.

From an environmental perspective, the production and handling of 3,5-Dimethyl-2-methoxymandelic acid follow standard green chemistry principles. The compound's biodegradability and low toxicity profile make it an attractive option compared to more hazardous alternatives. This aspect is particularly important for companies focusing on sustainable chemical manufacturing practices.

Analytical characterization of CAS 91971-49-2 typically involves techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods help verify the compound's purity and structural integrity, which are critical for research applications. Recent advancements in analytical chemistry instrumentation have improved the detection and quantification of this compound at lower concentrations.

The storage and handling recommendations for 3,5-Dimethyl-2-methoxymandelic acid emphasize protection from moisture and extreme temperatures. Proper storage conditions ensure the compound's stability over extended periods, maintaining its suitability for long-term research projects. These practical considerations are frequently discussed in laboratory safety guidelines and chemical handling protocols.

Future research directions for 91971-49-2 include exploring its potential in catalysis applications and investigating its biological activity profile. The compound's versatility makes it a promising candidate for various chemical transformations, particularly in the development of chiral catalysts. These emerging applications align with current trends in asymmetric synthesis methodologies.

For researchers seeking high-quality 3,5-Dimethyl-2-methoxymandelic acid, it's essential to source the compound from reputable suppliers who provide comprehensive certificates of analysis. The growing importance of chemical traceability and quality assurance in research underscores the need for reliable sources of this specialized compound.

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